![molecular formula C10H12Cl2N2O B6202000 5-methoxyquinolin-8-amine dihydrochloride CAS No. 2694744-78-8](/img/no-structure.png)
5-methoxyquinolin-8-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Methoxyquinolin-8-amine is a substituted quinoline derivative . It can act as an easily removable directing group and also mediate C-H activation . These properties have been useful for synthesizing isomeric dibenzoxazepinones and complex pyrrolidinones from compounds containing 8-amino-5-methoxyquinoline moiety .
Synthesis Analysis
The synthesis of 8-quinolinamines bearing 5-alkoxy, 4-methyl, and 2-tert-butyl groups in the quinoline framework has been reported . They exhibited potent in vitro antimalarial activity . The synthesis involves intramolecular main group metal Lewis acid-catalyzed formal hydroamination as well as hydroarylation methodology using mono-propargylated aromatic ortho-diamines .Molecular Structure Analysis
The molecular formula of 5-methoxyquinolin-8-amine is C10H10N2O . Its molecular weight is 174.2 .Chemical Reactions Analysis
The Griess test, an analytical chemistry test, detects the presence of nitrite ion in solution . One of its most important uses is the determination of nitrite in drinking water . The Griess diazotization reaction, on which the Griess reagent relies, was first described in 1858 by Peter Griess .Physical And Chemical Properties Analysis
5-Methoxyquinolin-8-amine has a melting point of 90-95°C and a predicted boiling point of 355.7±27.0 °C . Its predicted density is 1.217±0.06 g/cm3 . It is stored under inert gas (nitrogen or Argon) at 2–8 °C .Mechanism of Action
The stimulation of H1-receptors in the inner ear causes a vasodilatory effect leading to increased permeability of blood vessels and a reduction in endolymphatic pressure . This action prevents the rupture of the labyrinth, which can contribute to the hearing loss associated with Ménière’s disease .
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxyquinolin-8-amine dihydrochloride involves the reaction of 5-methoxy-8-nitroquinoline with tin and hydrochloric acid to form 5-methoxyquinolin-8-amine. The amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "5-methoxy-8-nitroquinoline", "tin", "hydrochloric acid" ], "Reaction": [ "5-methoxy-8-nitroquinoline is reacted with tin and hydrochloric acid to form 5-methoxyquinolin-8-amine.", "The amine is then reacted with hydrochloric acid to form the dihydrochloride salt." ] } | |
2694744-78-8 | |
Molecular Formula |
C10H12Cl2N2O |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.